Cas no 1147710-24-4 (4-ethylpyrimidine-5-carboxylic acid)

• Product Name: 4-ethylpyrimidine-5-carboxylic acid
• CAS No: 1147710-24-4
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 4572682
• PubChem ID: 19708581
• Update Time: 2025-05-20

4-ethylpyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethylpyrimidine-5-carboxylic acid
• 4-Ethyl-5-pyrimidinecarboxylic acid
• CS-0029810
• 4-ethylpyrimidine-5-carboxylicacid
• AB00998915-01
• EN300-43813
• NCGC00331207-01
• Z444878406
• 1147710-24-4
• AB00998915-03
• G46126
• SCHEMBL8328355
• AKOS009838402

• Inchi： 1S/C7H8N2O2/c1-2-6-5(7(10)11)3-8-4-9-6/h3-4H,2H2,1H3,(H,10,11)
• InChI Key： BKLBLUHPBJEDLW-UHFFFAOYSA-N
• SMILES： C1=NC=C(C(O)=O)C(CC)=N1

Computed Properties

• Exact Mass: 152.058577502g/mol
• Monoisotopic Mass: 152.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 158-160 °C
• Boiling Point: 304.0±22.0 °C at 760 mmHg
• Flash Point: 137.7±22.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-ethylpyrimidine-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on 4-ethylpyrimidine-5-carboxylic acid

Recent Advances in the Synthesis and Applications of 4-Ethylpyrimidine-5-Carboxylic Acid (CAS: 1147710-24-4)

4-Ethylpyrimidine-5-carboxylic acid (CAS: 1147710-24-4) has emerged as a critical intermediate in pharmaceutical and agrochemical research due to its versatile chemical properties and potential biological activities. Recent studies have focused on optimizing its synthesis, exploring its pharmacological applications, and investigating its role in drug discovery. This research brief consolidates the latest findings related to this compound, highlighting its significance in the field of chemical biology and medicinal chemistry.

The synthesis of 4-ethylpyrimidine-5-carboxylic acid has been refined through novel catalytic methods, including palladium-catalyzed C-H activation and microwave-assisted reactions. These advancements have significantly improved yield and purity, making the compound more accessible for large-scale applications. Researchers have also explored its derivatives, which exhibit promising antimicrobial and anti-inflammatory properties, suggesting potential therapeutic uses.

In drug discovery, 4-ethylpyrimidine-5-carboxylic acid serves as a key building block for the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have demonstrated its efficacy in targeting specific enzymes involved in cancer progression, opening new avenues for oncology research. Additionally, its role in agrochemicals, particularly as a precursor for herbicides and fungicides, has been investigated, with promising results in crop protection.

Despite these advancements, challenges remain in the scalability and cost-effectiveness of its production. Future research directions include the development of greener synthetic routes and the exploration of its mechanism of action in biological systems. This brief underscores the importance of continued investment in the study of 4-ethylpyrimidine-5-carboxylic acid to unlock its full potential in both pharmaceutical and agricultural applications.